Cas no 2377606-18-1 (2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid)

• Product Name: 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid
• CAS No: 2377606-18-1
• MF: C₁₀H₁₄BClN₂O₄
• MW: 272.493161678314
• CID: 5523820
• PubChem ID: 134128452
• Update Time: 2025-11-01

2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-0178246
• BS-34831
• AT14937
• 2377606-18-1
• 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid
• [2-chloro-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-4-yl]boronic acid
• (2-{[(tert-butoxy)carbonyl]amino}-6-chloropyridin-4-yl)boronic acid

• Inchi： 1S/C10H14BClN2O4/c1-10(2,3)18-9(15)14-8-5-6(11(16)17)4-7(12)13-8/h4-5,16-17H,1-3H3,(H,13,14,15)
• InChI Key： IMHLLTNTNOTCCI-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.0735148g/mol
• Monoisotopic Mass: 272.0735148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid

Introduction to 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid (CAS No: 2377606-18-1)

2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2377606-18-1, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a boronic acid moiety and an amide group, make it a valuable building block for constructing complex heterocyclic scaffolds.

The boronic acid functional group in this molecule is particularly noteworthy due to its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, providing a powerful tool for constructing diverse molecular architectures. The chloropyridine core of the compound further enhances its utility, as halogenated pyridines are frequently employed in medicinal chemistry for their ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid has emerged as a promising scaffold for designing such inhibitors. The boronic acid moiety allows for facile conjugation with other pharmacophores, while the chloropyridine ring provides a scaffold that can be modified to interact with specific PPIs. This has led to several innovative approaches in drug discovery, particularly for diseases where PPIs play a critical role.

One of the most exciting applications of this compound is in the development of targeted therapies for cancer. Cancer cells often exhibit aberrant PPIs that contribute to their proliferation and survival. By designing molecules that disrupt these interactions, researchers aim to develop novel anticancer agents with improved efficacy and reduced side effects. Preclinical studies have demonstrated that derivatives of 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid can effectively inhibit key PPIs involved in tumor growth and metastasis. These findings highlight the compound's potential as a lead molecule for further drug development.

The t-Butoxycarbonylamino (Boc-amino) group in the molecule serves as an effective protecting group for the amine functionality. This protection is crucial during synthetic procedures where the amine might otherwise participate in undesired reactions. Once the Boc group is removed under acidic conditions, the free amine can be readily functionalized, allowing for further derivatization and diversification of the molecular structure. This versatility makes 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid an indispensable tool in synthetic chemistry.

Advances in computational chemistry have also played a pivotal role in optimizing derivatives of this compound. Molecular modeling studies have been instrumental in predicting binding affinities and identifying optimal modifications to enhance biological activity. These computational approaches complement traditional wet-lab techniques, enabling researchers to design more effective drug candidates with greater efficiency. The integration of in silico and in vitro methods has accelerated the drug discovery process, bringing us closer to realizing precision medicine.

The synthesis of 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid itself is a testament to the progress made in synthetic methodology over recent decades. Early synthetic routes were often cumbersome and required multiple steps with low yields. However, modern methodologies have streamlined these processes, making it possible to produce this compound with high purity and scalability. This improvement has been crucial for both academic research and industrial applications, where large quantities of high-quality intermediates are essential.

In conclusion, 2-(t-Butoxycarbonylamino)-6-chloropyridine-4-boronic acid (CAS No: 2377606-18-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing novel therapeutic agents. The ongoing research into its applications in cancer therapy and other areas underscores its importance as a chemical building block. As our understanding of biological systems continues to grow, compounds like this will undoubtedly play an even greater role in shaping the future of medicine.